Cas no 929972-49-6 (2-fluoro-1-(naphthalen-2-yl)ethan-1-amine)

• Product Name: 2-fluoro-1-(naphthalen-2-yl)ethan-1-amine
• CAS No: 929972-49-6
• MF: C₁₂H₁₂FN
• MW: 189.228786468506
• MDL: MFCD09040720
• CID: 5235678
• Update Time: 2026-03-08

2-fluoro-1-(naphthalen-2-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenemethanamine, α-(fluoromethyl)-
• 2-fluoro-1-(naphthalen-2-yl)ethan-1-amine

• MDL： MFCD09040720
• Inchi： 1S/C12H12FN/c13-8-12(14)11-6-5-9-3-1-2-4-10(9)7-11/h1-7,12H,8,14H2
• InChI Key： SWUPTKLSWOBWBH-UHFFFAOYSA-N
• SMILES： C(C1C=CC2C=CC=CC=2C=1)(N)CF

Additional information on 2-fluoro-1-(naphthalen-2-yl)ethan-1-amine

Professional Introduction to 2-Fluoro-1-(naphthalen-2-yl)ethan-1-amine (CAS No. 929972-49-6)

2-Fluoro-1-(naphthalen-2-yl)ethan-1-amine, with the chemical identifier CAS No. 929972-49-6, is a significant compound in the field of pharmaceutical chemistry and drug development. This molecule, featuring a fluoro-substituted aromatic ring system connected to an amine functional group, has garnered considerable attention due to its potential applications in medicinal chemistry and synthetic organic chemistry. The unique structural features of this compound make it a valuable building block for the synthesis of more complex molecules, particularly in the design of novel therapeutic agents.

The naphthalen-2-yl moiety in 2-fluoro-1-(naphthalen-2-yl)ethan-1-amine contributes to the compound's aromaticity and stability, while the fluoro substituent introduces specific electronic and steric properties that can influence its reactivity and biological activity. These characteristics have made it a subject of interest for researchers exploring new drug candidates, particularly in the treatment of various diseases where modulation of biological pathways is required.

In recent years, there has been growing interest in the development of fluorinated compounds for their enhanced metabolic stability and improved pharmacokinetic profiles. The presence of a fluorine atom in 2-fluoro-1-(naphthalen-2-yl)ethan-1-amine can lead to increased binding affinity to biological targets, as well as resistance to enzymatic degradation. These properties are particularly valuable in the design of small-molecule drugs that need to exhibit prolonged activity within the body.

One of the most compelling aspects of 2-fluoro-1-(naphthalen-2-yl)ethan-1-amine is its utility as a precursor in the synthesis of more complex pharmacophores. The amine group provides a reactive site for further functionalization, allowing chemists to attach various substituents and create molecules with tailored biological activities. This flexibility has made it a popular choice for medicinal chemists working on projects aimed at developing new treatments for conditions such as cancer, inflammation, and infectious diseases.

Recent studies have highlighted the potential of fluorinated naphthalene derivatives in the development of antiviral and anticancer agents. The structural motif present in 2-fluoro-1-(naphthalen-2-yl)ethan-1-amine has been shown to interact with key biological targets, leading to inhibitory effects on various disease pathways. For instance, research has demonstrated that derivatives of this compound can modulate enzymes involved in cell proliferation and apoptosis, making them promising candidates for therapeutic intervention.

The synthesis of 2-fluoro-1-(naphthalen-2-ylenthan)-1-amines involves several key steps that highlight the compound's complexity and synthetic challenge. The introduction of the fluoro group typically requires specialized methodologies to ensure high yield and purity. Additionally, the connection between the naphthalene ring and the amine functionality necessitates careful consideration of reaction conditions to avoid unwanted side products. Despite these challenges, advances in synthetic chemistry have made it increasingly feasible to produce this compound on a scalable basis.

The pharmacological properties of 2-fluoro-l-(naphthalen-l(3H)-yl)ethan-l-amines have been extensively studied in preclinical models. These investigations have revealed that modifications to the structure can significantly impact biological activity, providing valuable insights into drug design principles. For example, studies have shown that altering the position or type of substituent on the naphthalene ring can enhance or diminish binding affinity to target proteins. Similarly, variations in the amine group can influence metabolic stability and bioavailability.

The role of computational chemistry in understanding the behavior of 2-fluoro-l-(naphthalen-l(3H)-yl)ethan-l-amines cannot be overstated. Molecular modeling techniques have enabled researchers to predict how these compounds will interact with biological targets at an atomic level. This information is crucial for optimizing drug candidates before they enter clinical trials, thereby saving time and resources in drug development pipelines.

In conclusion, 2-fluoro-l-(naphthalen-l(3H)-yl)ethan-l-amines (CAS No. 929972496) represent a fascinating area of research within pharmaceutical chemistry. Their unique structural features and potential applications make them valuable tools for developing new therapeutic agents. As our understanding of their pharmacological properties continues to grow, so too will their importance in addressing unmet medical needs worldwide.